Cas no 1109230-25-2 (5-bromo-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 5-bromo-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 1109230-25-2
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD11847788
• CID: 838125
• PubChem ID: 21865472
• Update Time: 2025-04-19

5-bromo-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,4-dihydroisoquinolin-1(2H)-one
• 5-bromo-3,4-dihydro-1(2H)-Isoquinolinone
• 5-bromo-3,4-dihydro-2H-isoquinolin-1-one
• 5-bromo-1,2,3,4-tetrahydroisoquinolin-1-one
• LYXUIQHDUVHEMZ-UHFFFAOYSA-N
• AB64743
• SY111299
• AK112441
• AM807555
• AB0047178
• Z3886
• BB 0262099
• ST24029381
• 5-Bromo-3,4-dihydroisoquinolin-1(2H);-one
• 5-BROMO-3,4-DIHYDRO-1(2H)-ISOQUINOLINON

• MDL： MFCD11847788
• Inchi： 1S/C9H8BrNO/c10-8-3-1-2-7-6(8)4-5-11-9(7)12/h1-3H,4-5H2,(H,11,12)
• InChI Key： LYXUIQHDUVHEMZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(NCCC=21)=O

Computed Properties

• Exact Mass: 224.97900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.559
• Melting Point: 180-183 ºC
• PSA: 32.59000
• LogP: 1.74540

5-bromo-1,2,3,4-tetrahydroisoquinolin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives